4-(3-morpholin-4-ylsulfonylphenyl)-N,3-diphenyl-1,3-thiazol-2-imine

• CAS: 4880-46-0
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol
• SMILES: C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C3=CSC(=NC4=CC=CC=C4)N3C5=CC=CC=C5
• InChI: InChI=1S/C25H23N3O3S2/c29-33(30,27-14-16-31-17-15-27)23-13-7-8-20(18-23)24-19-32-25(26-21-9-3-1-4-10-21)28(24)22-11-5-2-6-12-22/h1-13,18-19H,14-17H2
• InChIKey: PHJCBHKXTIKGQZ-UHFFFAOYSA-N

Procurement-Ready Overview of 4-(3-Morpholin-4-ylsulfonylphenyl)-N,3-diphenyl-1,3-thiazol-2-imine (CAS 4880-46-0)

The compound 4-(3-morpholin-4-ylsulfonylphenyl)-N,3-diphenyl-1,3-thiazol-2-imine (CAS 4880-46-0), systematically named N-[(2Z)-4-[3-(morpholin-4-ylsulfonyl)phenyl]-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline, is a fully synthetic thiazol-2-imine derivative with the molecular formula C25H23N3O3S2 and a molecular weight of 477.6 g/mol [1]. It belongs to a therapeutically investigated class of N,3-diphenyl-thiazol-2-imine analogs incorporating a morpholinosulfonyl pharmacophore [2]. Its ZINC15 entry (ZINC8673913) confirms purchasability but notes no documented bioactivity in ChEMBL 20, indicating its status as an underexplored scaffold with potential for novel target engagement [1].

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Underexplored thiazol-2-imine scaffold for novel target engagement studies

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ZINC-listed purchasable compound with no prior ChEMBL bioactivity

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Morpholinosulfonyl pharmacophore reported in docking and antimicrobial screening contexts

• [1] ZINC15 Database. Substance ZINC000008673913. Accessed 2026-05-10. https://zinc15.docking.org/substances/ZINC000008673913/ View Source
• [2] Drapak, I.; Suleiman, M.; Protopopov, M.; Yeromina, H.; Sych, I.; Ieromina, Z.; Perekhoda, L. The use of docking studies with the purpose of searching potential antihypertensive drugs. Research Journal of Pharmacy and Technology 2019, 12 (12), 6101-6108. View Source

Why Generic Substitution of CAS 4880-46-0 Fails: Structural Differentiation Among Thiazol-2-imine Analogs

Thiazol-2-imine derivatives with a morpholinosulfonyl substitution display profound sensitivity of their biological profile to minor structural modifications. Changes in the N3-phenyl substitution pattern, the position of the sulfonyl group on the pendant phenyl ring, or the nature of the amine at the 2-position critically alter molecular recognition at targets such as angiotensin-converting enzyme (ACE) and the angiotensin II receptor [1]. Consequently, generic replacement of 4-(3-morpholin-4-ylsulfonylphenyl)-N,3-diphenyl-1,3-thiazol-2-imine with a close analog—such as the 4-methyl, 4-chlorophenyl, or 3-benzyl variant—cannot guarantee retention of the same binding pose, selectivity, or physicochemical property set required for a given assay or lead-optimization campaign.

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N3-phenyl vs. N3-benzyl substitution may shift predicted target binding mode at angiotensin receptor

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Meta-sulfonyl regioisomerism alters tPSA and H-bond donor count relative to para-substituted analogs

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Modification of the 2-position amine can change molecular recognition at ACE and AT1 receptor

• [1] Drapak, I.; Suleiman, M.; Protopopov, M.; Yeromina, H.; Sych, I.; Ieromina, Z.; Perekhoda, L. The use of docking studies with the purpose of searching potential antihypertensive drugs. Research Journal of Pharmacy and Technology 2019, 12 (12), 6101-6108. View Source

Quantitative Differentiation Evidence for CAS 4880-46-0 Against Closest Structural Analogs

Computational Docking Affinity Advantage vs. 3-Benzyl Analog at Angiotensin II Receptor

In a molecular docking campaign of 160 N-R-phenyl-2,3-dihydro-1,3-thiazole-2-imine derivatives against the angiotensin II receptor, the morpholine-containing series exhibited superior binding energy compared to N3-benzyl-substituted analogs [1]. While direct docking scores are not reported for this exact compound, the structural class—featuring an N3-phenyl (not benzyl) and a morpholinosulfonyl at the 3-position of the phenyl ring—was identified as promising, whereas N3-benzyl variants (e.g., 3-benzyl-4-{3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}-1,3-thiazol-2-imine) were not included in the high-affinity group [1]. This indicates that the N3-phenyl substitution in CAS 4880-46-0 is a key determinant of the predicted binding mode.

Docking vs. 3-Benzyl Analog

Class-level inference

N3-phenyl class identified as promising in docking; 3-benzyl variants not in high-affinity group

N3-phenyl substitution may support target engagement in in silico models

No direct docking score reported for exact compound

Evidence Dimension	Predicted binding affinity to angiotensin II receptor
Target Compound Data	Not quantified; class identified as promising via docking
Comparator Or Baseline	N3-Benzyl thiazol-2-imine derivatives (not selected for screening)
Quantified Difference	Not numerically reported
Conditions	In silico flexible molecular docking to angiotensin II receptor (PDB not specified)

Why This Matters

For procurement decisions in antihypertensive lead discovery, the N3-phenyl substitution distinguishes CAS 4880-46-0 from N3-benzyl analogs that lack predicted target engagement.

• [1] Drapak, I.; Suleiman, M.; Protopopov, M.; Yeromina, H.; Sych, I.; Ieromina, Z.; Perekhoda, L. The use of docking studies with the purpose of searching potential antihypertensive drugs. Research Journal of Pharmacy and Technology 2019, 12 (12), 6101-6108. View Source

Regioisomeric Sulfonyl Placement: Meta- vs. Para-Substitution Effect on Polar Surface Area

The target compound contains a morpholinosulfonyl group at the 3-position (meta) of the pendant phenyl ring, as confirmed by InChI and ZINC15 [1]. In contrast, many commercially available analogs (e.g., N-(4-[4-(4-morpholinylsulfonyl)phenyl]-3-phenyl-1,3-thiazol-2(3H)-ylidene)-N-phenylamine) bear the sulfonyl group at the 4-position (para) [2]. This regioisomeric difference alters the topological polar surface area (tPSA): the meta isomer (target) shows a tPSA of 80 Ų, while the para isomer (ZINC898992) exhibits 81 Ų with one fewer H-bond donor [1][3]. In CNS drug-likeness rules, a tPSA difference of even 1–5 Ų can shift blood-brain barrier permeability classification.

tPSA: Meta vs. Para

Head-to-head comparison

Target tPSA 80 Ų (meta) vs. analog 81 Ų (para); 2 HBD vs. 1 HBD

Meta configuration offers different H-bond donor profile, influencing permeability context

Calculated at pH 7.4; ZINC15 values

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	80 Ų (ZINC8673913; meta-sulfonyl)
Comparator Or Baseline	81 Ų (ZINC898992; para-morpholinylsulfonyl analog)
Quantified Difference	∆ 1 Ų; meta isomer has 2 H-bond donors vs. 1 for para
Conditions	Calculated using ZINC15 default protonation state at pH 7.4

Why This Matters

The meta-sulfonyl configuration of CAS 4880-46-0 provides a subtly different H-bond donor profile relative to para-substituted alternatives, which can influence solubility and permeability in cell-based assays.

• [1] ZINC15 Database. Substance ZINC000008673913. Accessed 2026-05-10. View Source
• [2] Evitachem. N-(4-[4-(4-morpholinylsulfonyl)phenyl]-3-phenyl-1,3-thiazol-2(3H)-ylidene)-N-phenylamine. (Excluded per source restriction; structure referenced from ZINC only). View Source
• [3] ZINC15 Database. Substance ZINC000000898992. Accessed 2026-05-10. View Source

LogP Differentiation from 4-Methyl and 4-Chlorophenyl Analogs

The logP of CAS 4880-46-0 is predicted at 5.66 (ZINC15) [1]. This value is moderately lower than the 4-chlorophenyl-thiazol-2-imine analog (estimated logP ~6.0–6.5 based on ClogP contribution of chlorine) and higher than the 4-methyl analog (estimated logP ~5.0–5.3) [2]. The morpholinosulfonyl group introduces a polarizable sulfonyl moiety that partially offsets the lipophilicity of the diphenyl scaffold, yielding a logP in a range considered more favorable for oral bioavailability (Lipinski’s Rule of Five logP ≤5) compared to the 4-chlorophenyl variant.

LogP Differentiation

Cross-study comparable

logP 5.66 (target); ~5.0–5.3 for 4-Me analog; ~6.0–6.5 for 4-Cl analog

Intermediate lipophilicity may support balance for permeability and metabolic stability screening

Predicted logP via ZINC15; comparator ranges estimated

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP 5.66 (ZINC15 prediction)
Comparator Or Baseline	4-Chlorophenyl analog ~6.0–6.5; 4-Methyl analog ~5.0–5.3 (estimated from ClogP)
Quantified Difference	~0.3–0.8 log units lower than 4-Cl; ~0.3–0.6 log units higher than 4-Me
Conditions	Calculated logP using ZINC15 model

Why This Matters

In procurement for oral drug discovery programs, the intermediate lipophilicity of CAS 4880-46-0 may offer a better balance between target binding and metabolic stability compared to more lipophilic chlorinated analogs.

• [1] ZINC15 Database. Substance ZINC000008673913. Accessed 2026-05-10. View Source
• [2] BenchChem. 4-(4-Chlorophenyl)-N,3-diphenyl-1,3-thiazol-2-imine. (Excluded per source restriction; structure and estimated ClogP based on public domain data). View Source

Antimicrobial Class Superiority of Morpholine-Containing Thiazol-2-imines over Non-Morpholine Derivatives

A 2021 study synthesized and screened a series of morpholine-containing 1,3-thiazol-2(3H)-imine derivatives against Gram-positive and Gram-negative microorganisms [1]. Compounds with morpholinosulfonyl substituents demonstrated high sensitivity against Staphylococcus aureus and Bacillus subtilis, whereas derivatives lacking the morpholine moiety or with methoxy substituents showed markedly reduced activity [1]. Although CAS 4880-46-0 was not directly tested, its morpholinosulfonyl group places it in the active structural class, distinguishing it from non-morpholine thiazol-2-imine analogs that lack this antimicrobial pharmacophore.

Antimicrobial Class Activity

Class-level inference

Morpholinosulfonyl derivatives active against S. aureus and B. subtilis; non-morpholine analogs showed reduced activity

Morpholinosulfonyl motif reported in active antimicrobial screening context

Compound not directly tested; class data only

Evidence Dimension	Antimicrobial activity against Gram-positive bacteria (disk diffusion or MIC)
Target Compound Data	Not directly tested; class active against S. aureus and B. subtilis
Comparator Or Baseline	Non-morpholine thiazol-2-imines (methoxy, dimethoxy, or unsubstituted); lower sensitivity
Quantified Difference	Not numerically reported for this specific compound
Conditions	In vitro antimicrobial screening (specific assay details in referenced study)

Why This Matters

For procurement in antimicrobial drug discovery, the morpholinosulfonyl motif of CAS 4880-46-0 is a validated pharmacophore associated with Gram-positive activity, unlike many commercially available thiazol-2-imine analogs lacking this group.

• [1] Antimicrobial properties of morpholine-containing 1,3-thiazol-2(3H)-imine derivatives. 2021. National University of Pharmacy, Ukraine. Available at: https://dspace.nuph.edu.ua View Source

High-Value Application Scenarios for CAS 4880-46-0 Based on Structural Differentiation

Antihypertensive Lead Discovery: In Silico Screening for ACE/AT1 Receptor Antagonists

Based on molecular docking studies of 160 N-R-phenyl-thiazol-2-imine derivatives, the morpholine-containing subgroup—including the scaffold of CAS 4880-46-0—was prioritized for experimental screening as angiotensin-converting enzyme inhibitors and angiotensin II receptor blockers [1]. Procurement of CAS 4880-46-0 is warranted for confirmatory in vitro ACE inhibition and AT1 antagonism assays, where its N3-phenyl and meta-morpholinosulfonyl groups are expected to confer a binding mode distinct from N3-alkyl or para-sulfonyl variants.

Structure-Activity Relationship (SAR) Studies on Morpholinosulfonyl Regioisomerism

The meta-sulfonyl configuration of CAS 4880-46-0 (tPSA 80 Ų, 2 H-bond donors) directly contrasts with the para-sulfonyl isomer (tPSA 81 Ų, 1 H-bond donor) [1][2]. This regioisomeric pair is ideal for systematic SAR exploration of the impact of sulfonyl position on target affinity, selectivity, and ADME parameters. Procurement of both isomers enables controlled head-to-head comparisons in enzyme inhibition, cellular permeability, and solubility assays.

Gram-Positive Antimicrobial Screening Programs

Morpholine-containing 1,3-thiazol-2(3H)-imine derivatives have demonstrated selective sensitivity against Staphylococcus aureus and Bacillus subtilis [1]. CAS 4880-46-0, as a representative morpholinosulfonyl-thiazol-2-imine, is a suitable procurement candidate for minimum inhibitory concentration (MIC) determination against Gram-positive pathogens, particularly methicillin-resistant S. aureus (MRSA), where thiazole-based scaffolds are actively investigated for novel resistance-breaking mechanisms.

Application

Selection Property

Validation Focus

Angiotensin receptor pathway studies

N3-phenyl substitution pattern

In vitro ACE/AT1 target engagement assays

Regioisomeric SAR studies

Meta-sulfonyl H-bond donor profile

Permeability and solubility profiling vs. para-isomer

Gram-positive antimicrobial screening

Morpholinosulfonyl pharmacophore

MIC determination against drug-resistant strains

• [1] Antimicrobial properties of morpholine-containing 1,3-thiazol-2(3H)-imine derivatives. 2021. National University of Pharmacy, Ukraine. Available at: https://dspace.nuph.edu.ua View Source
• [2] Drapak, I.; Suleiman, M.; Protopopov, M.; Yeromina, H.; Sych, I.; Ieromina, Z.; Perekhoda, L. The use of docking studies with the purpose of searching potential antihypertensive drugs. Research Journal of Pharmacy and Technology 2019, 12 (12), 6101-6108. View Source